Cas no 1517989-60-4 (3-(5-Chlorothiophen-2-yl)butan-2-ol)

• Product Name: 3-(5-Chlorothiophen-2-yl)butan-2-ol
• CAS No: 1517989-60-4
• MF: C₈H₁₁ClOS
• MW: 190.690340280533
• CID: 5716974
• PubChem ID: 66436530
• Update Time: 2025-05-22

3-(5-Chlorothiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1517989-60-4
• 3-(5-chlorothiophen-2-yl)butan-2-ol
• AKOS015781719
• EN300-1625009
• 3-(5-Chlorothiophen-2-yl)butan-2-ol

• Inchi： 1S/C8H11ClOS/c1-5(6(2)10)7-3-4-8(9)11-7/h3-6,10H,1-2H3
• InChI Key： QRZIAVNJRANEFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)C(C)O)S1

Computed Properties

• Exact Mass: 190.0219138g/mol
• Monoisotopic Mass: 190.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-Chlorothiophen-2-yl)butan-2-ol

Comprehensive Overview of 3-(5-Chlorothiophen-2-yl)butan-2-ol (CAS No. 1517989-60-4)

3-(5-Chlorothiophen-2-yl)butan-2-ol (CAS No. 1517989-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and chloro functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, C9H11ClOS, offers versatile reactivity, making it a valuable intermediate in modern synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and crop protection solutions.

The growing interest in 3-(5-Chlorothiophen-2-yl)butan-2-ol is driven by its compatibility with green chemistry principles. As sustainability becomes a global priority, this compound's efficient synthesis routes and minimal environmental impact align with the demand for eco-friendly chemicals. Recent studies highlight its role in catalysis and stereoselective reactions, addressing key challenges in drug discovery. Furthermore, its low toxicity profile and high stability make it a preferred choice for high-throughput screening in medicinal chemistry.

From an industrial perspective, CAS No. 1517989-60-4 is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing batch processes to meet the rising demand from pharmaceutical intermediates and specialty chemicals sectors. Analytical techniques such as HPLC and NMR are routinely employed to ensure the compound's purity, which is critical for regulatory compliance and end-product performance. This focus on quality control underscores its reliability for R&D applications.

In the context of drug development, 3-(5-Chlorothiophen-2-yl)butan-2-ol serves as a building block for heterocyclic compounds with potential anti-inflammatory and antimicrobial properties. Its structural motif is frequently incorporated into small-molecule libraries for target identification. The compound's lipophilicity and bioavailability parameters are also being investigated to enhance drug delivery systems, a hot topic in precision medicine.

Another emerging application of CAS No. 1517989-60-4 lies in material science, where its derivatives contribute to functional polymers and electronic materials. The thiophene ring's electron-rich nature enables the design of conductive coatings and organic semiconductors, aligning with advancements in flexible electronics. This interdisciplinary relevance positions the compound as a key player in next-generation technologies.

For researchers seeking synthetic protocols, recent publications detail innovative methods for asymmetric synthesis of 3-(5-Chlorothiophen-2-yl)butan-2-ol using enzymatic catalysis or metal-free conditions. These approaches address common pain points like yield optimization and chiral purity, which are frequently searched topics in academic databases. Additionally, computational tools such as DFT calculations are being leveraged to predict its reaction pathways, streamlining process development.

In summary, 3-(5-Chlorothiophen-2-yl)butan-2-ol (CAS No. 1517989-60-4) exemplifies the convergence of synthetic innovation and applied science. Its multifaceted utility across life sciences and advanced materials underscores its importance in contemporary chemistry. As AI-driven drug discovery and sustainable manufacturing trends evolve, this compound is poised to remain at the forefront of cutting-edge research.